Cas no 1049447-29-1 (2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide
• CAS No: 1049447-29-1
• MF: C₂₁H₂₆FN₃O₃
• MW: 387.447848796844
• CID: 6536230
• Update Time: 2025-05-21

2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide
• 2-(2-fluorophenoxy)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]acetamide

• Inchi： 1S/C21H26FN3O3/c1-27-18-8-6-17(7-9-18)25-14-12-24(13-15-25)11-10-23-21(26)16-28-20-5-3-2-4-19(20)22/h2-9H,10-16H2,1H3,(H,23,26)
• InChI Key： ZPQFGRVDVLWGBC-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=C(OC)C=C2)CC1)(=O)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide

Comprehensive Overview of 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049447-29-1)

2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049447-29-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The presence of both fluorophenoxy and methoxyphenyl groups in its structure makes it a subject of interest for researchers exploring novel drug candidates.

The molecular formula of 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide is C₂₁H₂₆FN₃O₃, with a molecular weight of approximately 387.45 g/mol. Its unique structure combines a piperazine ring with an acetamide linker, which is further modified by a 2-fluorophenoxy moiety. This structural complexity contributes to its potential interactions with biological targets, particularly in the central nervous system (CNS). Researchers are particularly interested in its potential as a ligand for serotonin and dopamine receptors, which are critical in the treatment of neurological disorders.

One of the most frequently searched questions about 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its stability is generally maintained at room temperature, though prolonged exposure to light or moisture should be avoided to prevent degradation. These properties are crucial for researchers who are formulating this compound for experimental or therapeutic purposes.

The potential applications of 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide are vast, particularly in the field of neuropharmacology. Given its structural similarity to known psychoactive compounds, it is often explored for its effects on neurotransmitter systems. For instance, recent studies have investigated its affinity for 5-HT_1A and D₂ receptors, which are implicated in mood regulation and cognitive function. This has led to speculation about its potential use in treating conditions such as anxiety, depression, and schizophrenia, though further clinical validation is required.

Another hot topic surrounding 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide is its role in drug discovery and development. With the increasing demand for novel CNS-active compounds, this molecule has been included in high-throughput screening programs to identify its pharmacological profile. Researchers are particularly interested in its structure-activity relationship (SAR), which could provide insights into designing more potent and selective analogs. The compound’s piperazine core is a common feature in many FDA-approved drugs, further highlighting its relevance in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide involves multi-step organic reactions. Key steps include the alkylation of piperazine derivatives and the subsequent acylation with 2-fluorophenoxyacetic acid. The purity and yield of the final product are critical for its application in research, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. These synthetic challenges are often discussed in forums and research papers, making it a trending topic among organic chemists.

In addition to its pharmacological potential, 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide has also been studied for its biochemical properties. For example, its ability to modulate enzyme activity or interact with ion channels has been explored in preclinical models. Such studies are essential for understanding its mechanism of action and potential side effects. The compound’s lipophilicity, measured by its logP value, is another area of interest, as it influences its absorption and distribution in biological systems.

The market dynamics for 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide are shaped by the growing demand for CNS-targeting therapeutics. Pharmaceutical companies and research institutions are actively sourcing this compound for their drug discovery programs. Its CAS No. 1049447-29-1 is frequently searched in chemical databases, reflecting its importance in the scientific community. Suppliers often highlight its availability in various quantities, from milligrams for research use to grams for larger-scale studies, catering to diverse needs.

Safety and handling of 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines. This emphasis on safety aligns with the broader trend of responsible research practices in the chemical and pharmaceutical industries.

In conclusion, 2-(2-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049447-29-1) is a compound of significant interest in both academic and industrial research. Its unique chemical structure, potential therapeutic applications, and relevance in drug discovery make it a valuable subject of study. As research progresses, this compound may pave the way for new treatments targeting neurological and psychiatric disorders, addressing some of the most pressing health challenges of our time.